Cas no 637-89-8 (4-Hydroxythiophenol)

4-Hydroxythiophenol structure
4-Hydroxythiophenol structure
Product Name:4-Hydroxythiophenol
CAS No:637-89-8
MF:C6H6OS
MW:126.176240444183
MDL:MFCD00004850
CID:39358
PubChem ID:240147
Update Time:2025-04-18

4-Hydroxythiophenol Chemical and Physical Properties

Names and Identifiers

    • p-Hydroxy Thiophenol
    • 4-Mercaptophenol
    • 4-Hydroxythiophenol,(4-Mercaptophenol)
    • 4-(Benzylthio)phenol, polymer-supported
    • 4-Hydroxythiophenol
    • 4-Hydroxybenzenethiol
    • 4-sulfanylphenol
    • p-Mercaptophenol
    • p-Hydroxythiophenol
    • Phenol, 4-mercapto-
    • Thiohydroquinone
    • Monothiohydroquinone
    • 4-Hydroxy Thiophenol
    • Hydroquinone, monothio-
    • Phenol, p-mercapto-
    • p-hydroxybenzenethiol
    • 4-mercapto-phenol
    • BXAVKNRWVKUTLY-UHFFFAOYSA-N
    • 4-HYDROXYTHIOPHENOL (4-MERCAPTOPHENOL)
    • 4-Hydorxythiophenol
    • 4-Sulphanylphenol
    • 4-mercapto pheno
    • 637-89-8
    • A934091
    • EINECS 211-307-6
    • SCHEMBL62871
    • WLN: L6V DYJ DUS
    • 4-Mercaptophenol, 97%
    • UNII-TAL4TS4AC3
    • PS-5184
    • DTXSID2073223
    • 4-Mercaptophenol, technical grade, 90%
    • F0001-1734
    • BXAVKNRWVKUTLY-UHFFFAOYSA-
    • 4-Mercaptophenol, Vetec(TM) reagent grade, 89%
    • FT-0618753
    • 4-mercapto phenol
    • J-512663
    • InChI=1/C6H6OS/c7-5-1-3-6(8)4-2-5/h1-4,7-8H
    • para-hydroxy thiophenol
    • MFCD00004850
    • 4-hydroxy-thiophenol
    • NS00035569
    • AI3-32249
    • H0662
    • NSC-46192
    • 4-Sulfanylphenol #
    • USAF B-57
    • W-104875
    • AKOS005254768
    • NSC46192
    • AC-10071
    • BRN 2039306
    • EN300-44305
    • S10242
    • NSC 46192
    • TAL4TS4AC3
    • HTU
    • STL554392
    • DB-054547
    • BBL100598
    • MDL： MFCD00004850
    • Inchi： 1S/C6H6OS/c7-5-1-3-6(8)4-2-5/h1-4,7-8H
    • InChI Key： BXAVKNRWVKUTLY-UHFFFAOYSA-N
    • SMILES： SC1C=CC(=CC=1)O
    • BRN： 2039306

Computed Properties

  • Exact Mass: 126.01400
  • Monoisotopic Mass: 126.013936
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 66.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 1.1
  • Topological Polar Surface Area: 21.2

Experimental Properties

  • Color/Form: White solid
  • Density: 1.255
  • Melting Point: 33-35 °C (lit.)
  • Boiling Point: 149-150 °C/25 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: 1.5101 (estimate)
  • Water Partition Coefficient: dissolution
  • Stability/Shelf Life: Stability Air sensitive. Incompatible with oxidizing agents.
  • PSA: 59.03000
  • LogP: 1.68090
  • Solubility: Slightly soluble in water.
  • Sensitiveness: Air Sensitive

4-Hydroxythiophenol Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：2811
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36/37-S45-S36/37/39
  • FLUKA BRAND F CODES：10-13-23
  • RTECS：MX7175000
  • Hazardous Material Identification： Xi
  • Packing Group：III
  • Risk Phrases：R36/37/38
  • HazardClass：8
  • PackingGroup：III
  • Safety Term：S26;S36/37
  • Packing Group：III

4-Hydroxythiophenol Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Hydroxythiophenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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TRC
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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4-Hydroxythiophenol Production Method

4-Hydroxythiophenol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:637-89-8)4-Hydroxythiophenol
Order Number:A934091
Stock Status:in Stock
Quantity:100g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:13
Price ($):162.0/190.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:637-89-8)p-Hydroxy Thiophenol
Order Number:1668966
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:637-89-8)对羟基苯硫酚
Order Number:LE1668966
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:32
Price ($):discuss personally
Email:18501500038@163.com

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637-89-8 (4-Hydroxythiophenol) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:637-89-8)4-Hydroxythiophenol
A934091
Purity:99%/99%
Quantity:100g/25g
Price ($):162.0/190.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:637-89-8)p-Hydroxy Thiophenol
1668966
Purity:98%
Quantity:Company Customization
Price ($):Inquiry
Email